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BP-1-102 Solubility and Stock Preparation

The core solubility issue with BP-1-102 is its high lipophilicity (LogP ~7.77), making it practically insoluble
in aqueous buffers or ethanol, but highly soluble in DMSO [1] [2]. The following table summarizes its key

solubility data:
Solvent Solubility Notes
DMSO ~100 mg/mL (159.6 mM) [3] Recommended for stock solutions. Use fresh, moisture-free
[1] DMSO.
Water Insoluble / <1 mg/mL [4] [1] Not suitable for direct dissolution.

Ethanol Insoluble / <1 mg/mL [3] [4] Not suitable for direct dissolution.

[2]

Recommended Protocol: Preparing a 100 mg/mL DMSO Stock Solution

e Calculation: Weigh out the desired amount of BP-1-102 (Molecular Weight: 626.59 g/mol [3]).
e Solvent: Add the appropriate volume of fresh, high-quality, anhydrous DMSO to achieve a final

concentration of 100 mg/mL.
o Example: To prepare 1 mL of stock solution, add 100 mg of BP-1-102 to 1 mL of DMSO [3].
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e Mixing: Vortex or sonicate the mixture briefly until the solid is completely dissolved, resulting in a
clear solution.

¢ Aliquoting: Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles and
repeated exposure to moisture from the air.

e Storage: Store aliquots at -20°C or -80°C for long-term stability [1] [2].

Working Solutions & In Vivo Formulations

For cell-based assays, you will dilute the concentrated DMSO stock into your cell culture medium. The final

DMSO concentration in the medium should generally be kept below 0.1-0.5% to maintain cell viability.

For animal studies, BP-1-102's oral bioavailability allows for oral gavage administration [3] [5]. Due to its
insolubility in water, special formulations are required. Below are two validated in vivo formulations you can

use as a reference [3] [1]:

Final
Formulation Composition Preparation Notes

Concentration

Oralllnjectable 5% DMSO + 40% PEG300 + 5 mg/mL (7.98 Add solvents sequentially in
Solution 5% Tween 80 + 50% saline [3] mM) [3] the order listed, ensuring the
[1] solution is clear before adding
the next component [3].

Oral 0.5-1% >5 mg/mL [3] Suspend the compound in the
Suspension Carboxymethylcellulose CMC-Na solution and mix
sodium (CMC-Na) [3] evenly to form a homogeneous

suspension [3].

Troubleshooting Guide

Issue Possible Cause Suggested Solution
Precipitation in Low aqueous solubility; Ensure the final DMSO concentration is sufficient
aqueous buffer DMSO stock diluted into an to keep the compound in solution. Consider adding

incompatible buffer.
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Issue Possible Cause Suggested Solution

a small amount of solubilizing agent (e.g., Tween
80) to the buffer.

Low Compound degradation due  Use fresh DMSO stock, avoid moisture absorption,
experimental to poor storage; and confirm the compound is fully soluble in your
efficacy precipitation in working final working solution.

solution.
Inability to Use of old, hydrated DMSO;  Always use fresh, anhydrous DMSO. Gently warm
dissolve in insufficient mixing. the solution (e.g., to 37°C) while vortexing or
DMSO sonicating to aid dissolution [2].

Experimental Workflow Diagram

The following diagram illustrates the logical decision-making process for preparing and using BP-1-102 in

your experiments, from stock solution to final application:
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I hope this technical guide helps you successfully work with BP-1-102 in your experiments.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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